DFHBI

• CAS No.: 1241390-29-3
• Product Name: DFHBI
• Molecular Formula: C12H10F2N2O2
• Molecular Weight: 252.22
• IUPAC Name: (5Z)-5-[(3,5-difluoro-4-hydroxyphenyl)methylidene]-2,3-dimethylimidazol-4-one
• Standard InChI: InChI=1S/C12H10F2N2O2/c1-6-15-10(12(18)16(6)2)5-7-3-8(13)11(17)9(14)4-7/h3-5,17H,1-2H3/b10-5-
• Standard InChIKey: ZDDIJYXDUBFLID-YHYXMXQVSA-N
• SMILES: CC1=NC(=CC2=CC(=C(C(=C2)F)O)F)C(=O)N1C
• Appearance: Solid powder
• Description: DFHBI is a mimic of green fluorescent protein (GFP) fluorophore for imaging RNA in living cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: DFHBI
• Reference: 1: Sharma S, Zaveri A, Visweswariah SS, Krishnan Y. A fluorescent nucleic acid nanodevice quantitatively images elevated cyclic adenosine monophosphate in membrane-bound compartments. Small. 2014 Nov 12;10(21):4276-80. doi: 10.1002/smll.201400833. Epub 2014 Jul 14. PubMed PMID: 25044725.; 2: Dou J, Vorobieva AA, Sheffler W, Doyle LA, Park H, Bick MJ, Mao B, Foight GW, Lee MY, Gagnon LA, Carter L, Sankaran B, Ovchinnikov S, Marcos E, Huang PS, Vaughan JC, Stoddard BL, Baker D. De novo design of a fluorescence-activating β-barrel. Nature. 2018 Sep;561(7724):485-491. doi: 10.1038/s41586-018-0509-0. Epub 2018 Sep 12. PubMed PMID: 30209393.
• PubChem Compound: 70808995
• Last Modified: Nov 11 2021